Cas no 2228754-60-5 (5-(4-aminobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(4-aminobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2228754-60-5
• MF: C₁₀H₁₉N₃OS
• MW: 229.34236073494
• CID: 5870609
• PubChem ID: 165680233
• Update Time: 2025-05-25

5-(4-aminobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-aminobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• 2228754-60-5
• EN300-1752754

• Inchi： 1S/C10H19N3OS/c1-13(2)10-12-9(14-3)8(15-10)6-4-5-7-11/h4-7,11H2,1-3H3
• InChI Key： SSILOWMIYDONBA-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1CCCCN)OC)N(C)C

Computed Properties

• Exact Mass: 229.12488341g/mol
• Monoisotopic Mass: 229.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.6Ų

Additional information on 5-(4-aminobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine

5-(4-Aminobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine: A Comprehensive Overview

The compound 5-(4-aminobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2228754-60-5) is a structurally complex organic molecule belonging to the class of thiazole derivatives. Thiazoles are a family of heterocyclic compounds characterized by a five-membered ring containing one sulfur and one nitrogen atom. This particular compound has garnered significant attention in recent years due to its potential applications in the fields of pharmacology and materials science.

Thiazole derivatives have been extensively studied for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties. The structure of 5-(4-aminobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine includes a thiazole ring substituted with an aminoalkyl group at position 5, a methoxy group at position 4, and dimethylamino groups at position 2. These substituents contribute to the molecule's unique chemical properties and reactivity.

Recent research has focused on the synthesis and characterization of thiazole derivatives with the aim of developing novel therapeutic agents. For instance, studies have demonstrated that 5-(4-Aminobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine exhibits potent antioxidant activity, which could be beneficial in combating oxidative stress-associated diseases such as neurodegenerative disorders.

In addition to its biological applications, this compound has also been explored for its potential in materials science. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for use in catalysis and sensor technology.

The synthesis of 5-(4-Aminobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine involves a multi-step process that typically includes the formation of the thiazole ring followed by functionalization with the desired substituents. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for further studies.

From an environmental perspective, understanding the degradation pathways of thiazole derivatives is crucial for assessing their environmental impact. Studies have shown that 5-(4-Aminobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amines undergoes microbial degradation under aerobic conditions, suggesting that it may not pose significant risks to ecosystems when properly managed.

In conclusion, 5-(4-Aminobutyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amines represents a versatile compound with promising applications across multiple disciplines. Continued research into its properties and potential uses will undoubtedly yield further insights into its utility in both therapeutic and industrial contexts.